Cas no 1805512-92-8 (3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride
• CAS No: 1805512-92-8
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892684
• Update Time: 2025-10-28

3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)6-3(10)1-2(4(8)9)5(11-6)12(13)14/h1,4H
• InChI Key： NXBHCIKZIIQQKL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C([N+](=O)[O-])N=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride

3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride (CAS No. 1805512-92-8) is a highly specialized chemical entity with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique properties and potential applications. The molecule features a pyridine ring with substituents at positions 2, 3, 5, and 6, including a difluoromethyl group, an iodo group, a nitro group, and a sulfonyl chloride group. These functional groups endow the compound with versatile reactivity and make it a valuable intermediate in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in constructing bioactive molecules. The presence of the difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring. This feature is particularly useful in designing molecules with specific electronic characteristics for applications in drug discovery. The iodo group at position 5 adds another layer of complexity, as it can participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, enabling the construction of biaryl structures with high precision.

The nitro group at position 2 plays a critical role in modulating the reactivity of the compound. Nitro groups are known for their strong electron-withdrawing effects, which can enhance the electrophilic character of adjacent atoms. This makes the compound highly reactive towards nucleophilic attacks, making it an excellent candidate for use in nucleophilic substitution reactions. Additionally, the sulfonyl chloride group at position 6 is a potent leaving group, further enhancing the reactivity of the molecule in substitution reactions.

Recent studies have explored the use of this compound as an intermediate in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. The conversion of sulfonyl chlorides to sulfonamides involves nucleophilic substitution reactions with amines or other nitrogen-containing compounds. The versatility of this transformation allows for the creation of a wide range of sulfonamide derivatives with diverse biological activities.

In terms of applications, 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride has shown promise in materials science as well. The combination of electron-withdrawing groups on the pyridine ring can lead to materials with unique electronic properties, making them suitable for applications in optoelectronics and semiconductors. Researchers have investigated its potential as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of this compound involves a series of carefully designed steps to introduce each functional group at specific positions on the pyridine ring. Recent advancements in catalytic methods and stereocontrol have enabled more efficient and selective syntheses of such complex molecules. The use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

From an environmental standpoint, understanding the fate and behavior of 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride in different environments is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes degradation under certain conditions, releasing less hazardous byproducts. However, further research is needed to fully understand its environmental footprint and develop strategies for safe handling and disposal.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-nitropyridine-6-sulfonyl chloride (CAS No. 1805512-92-8) is a versatile and intriguing chemical entity with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.